Cas no 54571-66-3 (Methyl 5-oxopyrrolidine-2-carboxylate)

• Product Name: Methyl 5-oxopyrrolidine-2-carboxylate
• CAS No: 54571-66-3
• Molecular Formula: C₆H₉NO₃
• Molecular Weight: 143.1406
• MDL: MFCD03844651
• CID: 375872
• PubChem ID: 500249

Methyl 5-oxopyrrolidine-2-carboxylate Properties

Names and Identifiers

• Methyl DL-pyroglutamate
• 5-OXO-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl (S)-(+)-2-pyrrolidone-5-carboxylate
• methyl 5-oxo-2-pyrrolidinecarboxylate
• methyl 5-oxo-DL-prolinate
• Methyl 5-oxopyrrolidine-2-carboxylate
• Proline, 5-oxo-, methylester
• (+/-)-methyl 5-oxopyrrolidine-2-carboxylate
• (+/-)-methyl pyrroglutamate
• 4-oxo-Pro-OMe
• 5-Oxo-DL-proline methyl ester
• 5-oxo-proline methyl ester
• methyl pyroglutamate
• H-DL-Pyr-OH
• 5-Oxopyrrolidine-2-carboxylic Acid Methyl Ester
• DL-Pyroglutamic Acid Methyl Ester
• Methyl (R)-2-pyrrolidone-5-carboxylate
• HQGPKMSGXAUKHT-UHFFFAOYSA-N
• 5-oxo-2-pyrrolidinecarboxylic acid methyl ester
• Methyl 5-oxo-2-pyrrolidinecarboxylate #

• MDL： MFCD03844651
• InChIKey： HQGPKMSGXAUKHT-UHFFFAOYSA-N
• Inchi： 1S/C6H9NO3/c1-10-6(9)4-2-3-5(8)7-4/h4H,2-3H2,1H3,(H,7,8)
• SMILES： O(C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 143.058243
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: -0.23320
• PSA: 55.40000
• Refractive Index: 1.48
• Boiling Point: 135°C/1mmHg(lit.)
• Melting Point: 21-23 °C Lit
• Flash Point: 138.1℃
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Sensitiveness: Sensitive to air
• Density: 1.204

Methyl 5-oxopyrrolidine-2-carboxylate Security Information

• Symbol:
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning

Methyl 5-oxopyrrolidine-2-carboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds